Cas no 22824-20-0 (Benzenebutanoic acid, 2-nitro-, methyl ester)

• Product name: Benzenebutanoic acid, 2-nitro-, methyl ester
• CAS No: 22824-20-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 1414827
• PubChem ID: 11401810

Benzenebutanoic acid, 2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 2-nitro-, methyl ester
• methyl 4-(2-nitrophenyl)butanoate
• 4-(2-Nitrophenyl)butanoic acid methyl ester
• DB-171916
• Methyl 2-nitrobenzenebutanoate
• BXLRVOCJXZLXBD-UHFFFAOYSA-N
• DTXSID70464751
• SCHEMBL1351134
• 22824-20-0

• Inchi： InChI=1S/C11H13NO4/c1-16-11(13)8-4-6-9-5-2-3-7-10(9)12(14)15/h2-3,5,7H,4,6,8H2,1H3
• InChI Key： BXLRVOCJXZLXBD-UHFFFAOYSA-N
• SMILES： COC(=O)CCCC1=CC=CC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44